Cas no 1396554-49-6 (4-Bromo-2-(methylsulphonyl)aniline)

• Product Name: 4-Bromo-2-(methylsulphonyl)aniline
• CAS No: 1396554-49-6
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD21193892
• CID: 1289543
• PubChem ID: 65341909
• Update Time: 2025-09-27

4-Bromo-2-(methylsulphonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(methylsulfonyl)aniline
• 1396554-49-6
• CS-0210423
• EN300-116547
• 4-Bromo-2-(methylsulphonyl)aniline
• Benzenamine, 4-bromo-2-(methylsulfonyl)-
• XGTCPDZJAXURNZ-UHFFFAOYSA-N
• PS-5870
• 4-Bromo-2-(methylsulfonyl)benzenamine
• WFC55449
• 2-Amino-5-bromophenyl methyl sulphone
• AKOS014677190
• C80009
• DB-167146
• 4-bromo-2-methylsulfonylaniline
• SCHEMBL15647809
• MFCD21193892
• 4-bromo-2-methanesulfonylaniline

• MDL： MFCD21193892
• Inchi： 1S/C7H8BrNO2S/c1-12(10,11)7-4-5(8)2-3-6(7)9/h2-4H,9H2,1H3
• InChI Key： XGTCPDZJAXURNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(C)(=O)=O)N

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-Bromo-2-(methylsulphonyl)aniline

Professional Introduction to 4-Bromo-2-(methylsulphonyl)aniline (CAS No. 1396554-49-6)

4-Bromo-2-(methylsulphonyl)aniline, with the CAS number 1396554-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromine and methylsulphonyl substituents on an aniline backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 4-Bromo-2-(methylsulphonyl)aniline combines the electron-withdrawing effects of the methylsulphonyl group and the electron-donating nature of the amino group, creating a molecule with potential applications in medicinal chemistry. The presence of a bromine atom at the 4-position enhances its reactivity, making it a versatile building block for further functionalization. This compound has been explored in the development of novel therapeutic agents, particularly in the realm of anticancer and anti-inflammatory drugs.

In recent years, there has been a growing interest in harnessing the synthetic potential of arylamines like 4-Bromo-2-(methylsulphonyl)aniline. Researchers have leveraged its reactivity to develop new methodologies for constructing complex molecular frameworks. For instance, studies have demonstrated its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in forming carbon-carbon bonds essential for drug design. The bromine substituent serves as an excellent handle for palladium-catalyzed transformations, enabling the introduction of diverse functional groups at strategic positions within the molecule.

The pharmaceutical industry has been particularly keen on exploring derivatives of 4-Bromo-2-(methylsulphonyl)aniline due to its perceived pharmacological potential. Preclinical studies have suggested that modifications to this core structure could yield compounds with enhanced binding affinity to biological targets. For example, researchers have investigated its efficacy as a precursor to kinase inhibitors, which are critical in treating various forms of cancer. The methylsulphonyl group, known for its ability to modulate protein-protein interactions, has been particularly scrutinized for its role in enhancing drug potency and selectivity.

Moreover, the chemical community has recognized the importance of sustainable synthetic routes when working with compounds like 4-Bromo-2-(methylsulphonyl)aniline. Green chemistry principles have guided efforts to optimize reaction conditions, minimize waste generation, and employ renewable catalysts. Recent advancements in flow chemistry have enabled more efficient and scalable production of this intermediate, aligning with global initiatives to promote environmental responsibility. These innovations not only improve yield but also enhance safety by reducing exposure to hazardous conditions.

The role of computational chemistry in understanding the behavior of 4-Bromo-2-(methylsulphonyl)aniline cannot be overstated. Molecular modeling techniques have provided invaluable insights into its electronic structure and reactivity patterns. By simulating interactions at the atomic level, researchers can predict how this compound will behave in various chemical environments. This predictive power has accelerated the discovery process, allowing scientists to design experiments with greater precision and confidence.

In conclusion, 4-Bromo-2-(methylsulphonyl)aniline (CAS No. 1396554-49-6) represents a significant asset in modern chemical synthesis and drug development. Its unique structural features offer a rich palette for medicinal chemists to explore new therapeutic avenues. As research continues to uncover novel applications and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation. The integration of cutting-edge technologies and sustainable practices ensures that its potential will be realized responsibly and efficiently.